N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide

• IUPAC Name: N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide
• InChI: InChI=1S/C11H15N3O3/c1-3-13(4-2)11(12-15)9-5-7-10(8-6-9)14(16)17/h5-8,15H,3-4H2,1-2H3/b12-11-
• InChI Key: VGOVFEKMLCYEEA-QXMHVHEDSA-N
• Canonical SMILES: CCN(CC)C(=NO)C1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)/C(=N\O)/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide, also known as DEHN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. DEHN is a nitric oxide donor, which means that it can release nitric oxide, a signaling molecule that plays a crucial role in many physiological processes.

Mechanism of Action

N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide releases nitric oxide through a process called nitrosation, which involves the transfer of a nitroso group (-NO) to a nucleophile such as a thiol or amine group. Once released, nitric oxide can interact with various targets in the body, including enzymes, receptors, and ion channels, to produce its physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including vasodilation, anti-inflammatory, and anti-tumor properties. Nitric oxide released by this compound can relax blood vessels, which can improve blood flow and reduce blood pressure. Nitric oxide can also inhibit the production of pro-inflammatory cytokines and chemokines, which can reduce inflammation and pain. Additionally, nitric oxide can induce apoptosis, or programmed cell death, in cancer cells, which can inhibit tumor growth.

Advantages and Limitations for Lab Experiments

N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide has several advantages for lab experiments, including its ability to release nitric oxide in a controlled manner and its ease of synthesis. However, this compound also has several limitations, including its instability in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide, including investigating its potential use as a drug delivery system, developing new synthesis methods to improve its stability and efficacy, and investigating its potential applications in agriculture and environmental science. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide can be synthesized by reacting N,N-diethyl-4-nitrobenzenecarboximidamide with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate or potassium carbonate. The reaction takes place in an organic solvent such as ethanol or methanol and is typically carried out under reflux conditions for several hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N,N-diethyl-N'-hydroxy-4-nitrobenzenecarboximidamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been investigated for its ability to release nitric oxide, which has been shown to have a wide range of physiological effects, including vasodilation, anti-inflammatory, and anti-tumor properties. This compound has also been studied for its potential use as a drug delivery system, as it can release nitric oxide in a controlled manner.
In agriculture, this compound has been investigated for its potential use as a fertilizer, as nitric oxide has been shown to stimulate plant growth and enhance plant resistance to environmental stressors such as drought and disease.
In environmental science, this compound has been studied for its potential use in wastewater treatment, as nitric oxide can react with pollutants such as heavy metals and organic compounds to form less toxic compounds.